Cas no 61337-86-8 (Mirtazapine Bromide)

• Product Name: Mirtazapine Bromide
• CAS No: 61337-86-8
• Molecular Formula: C₁₇H₁₈N₃Br
• Molecular Weight: 344.24892
• CID: 1064037
• PubChem ID: 21393445

Mirtazapine Bromide Properties

Names and Identifiers

• Mirtazapine Bromide
• 1,2,3,4,10,14b-hexahydro-8-bromo-2-methyl-pyrazino<2,1-a>2,3-c><2>benzazepine
• 8-Brom-2-methyl-1,2,3,4,10,14b-hexahydro-benzo<c>pyrazino<1,2-a>pyrido<3,2-f>azepin
• 8-Bromo Mirtazapine
• 8-Bromo-2-methyl-1,2,3,4,10,14b-hexahydropyrazino[2,1-a]pyrido[2,3-c][2]benzazepine
• SCHEMBL7411900
• DTXSID00612920
• 8-Bromo Mirtazapine; 8-Bromo-1,2,3,4,10,14b-hexahydro-2-methyl-pyrazino[2,1-a]pyrido[2,3-c][2]benzazepine.
• 17-bromo-5-methyl-2,5,19-triazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(15),8,10,12,16,18-hexaene
• 61337-86-8

• InChIKey： IGRONFJIVLWNSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H18BrN3/c1-20-6-7-21-16(11-20)15-5-3-2-4-12(15)8-13-9-14(18)10-19-17(13)21/h2-5,9-10,16H,6-8,11H2,1H3
• SMILES： CN1CCN2c3c(cc(cn3)Br)Cc4ccccc4C2C1

Computed Properties

• Exact Mass: 343.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 343.06841g/mol
• Heavy Atom Count: 21
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• LogP: 3.24430
• PSA: 19.37000
• Boiling Point: 475.7±45.0 °C at 760 mmHg
• Melting Point: 122-125°C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 241.5±28.7 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperazinoazepines